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Compound Name: Propyl chloroacetate

CAS No.: 5396-24-7

Cat. No.: B1294312

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl chloroacetate is a chemical intermediate with potential applications in the synthesis of

active pharmaceutical ingredients (APIs). As a member of the α-haloester family, its reactivity is

primarily centered around the electrophilic carbon adjacent to the carbonyl group and the

chlorine atom, making it a useful reagent for introducing a propyl carboxymethyl group into

various molecules. While not as commonly cited in the synthesis of major commercial

pharmaceuticals as its methyl and ethyl counterparts, the principles of its reactivity are

analogous and offer a valuable tool for medicinal chemists in the discovery and development of

new chemical entities.

This document provides a general overview of the application of propyl chloroacetate as an

intermediate in pharmaceutical synthesis, focusing on its use in N-alkylation reactions to form

key precursors for drug candidates. Although specific examples in the synthesis of widely

marketed drugs are not extensively documented in publicly available literature, the protocols
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and data presented here are based on the well-established reactivity of α-chloroesters and

serve as a practical guide for its potential use.

Core Application: N-Alkylation in API Synthesis
A primary application of propyl chloroacetate in pharmaceutical synthesis is the N-alkylation

of amines. This reaction is fundamental in building molecular complexity and is a common

strategy for linking different pharmacophoric fragments or for the synthesis of heterocyclic

compounds that form the core of many drug molecules. The reaction involves the nucleophilic

attack of an amine on the carbon atom bearing the chlorine, resulting in the displacement of the

chloride and the formation of a new carbon-nitrogen bond.

General Reaction Scheme
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Reactants

ProductsPropyl Chloroacetate

N-Alkylated Product
(Propyl Ester of N-substituted Glycine Derivative)

+ Amine
(Base, Solvent, Heat)

Primary or Secondary Amine (R-NH-R')

HCl (neutralized by base)
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Synthesis

Hydrolysis

Start: Amine and Propyl Chloroacetate

N-Alkylation Reaction
(Protocol 1)

Purification
(Filtration and Column Chromatography)

Isolated Propyl Ester

Saponification Reaction
(Protocol 2)

Aqueous Work-up and Extraction

Drying and Concentration

Final Carboxylic Acid Intermediate
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Inputs

Process

Outputs

Reactants
(Amine, Propyl Chloroacetate)

N-Alkylation

Reaction Conditions
(Base, Solvent, Temperature)

Reaction Yield

Product Purity

Reaction Time
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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